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Compound of Interest

Compound Name: Ketac-Bond

Cat. No.: B1166099

Ensuring the safe and compliant disposal of laboratory materials is a critical component of
operational excellence and environmental responsibility. This guide provides detailed, step-by-
step procedures for the proper disposal of Ketac-Bond, a glass ionomer cement. Adherence to
these protocols is essential for maintaining a safe laboratory environment and complying with
regulatory standards.

Core Disposal Principles

According to the Safety Data Sheets (SDS), Ketac-Bond waste is not classified as hazardous
waste under the Resource Conservation and Recovery Act (RCRA).[1][2] However, proper
disposal is still necessary to minimize environmental impact. The primary recommendation is to
dispose of waste product in a permitted industrial waste facility.[1][2][3] An alternative is
incineration at a permitted waste incineration facility.[1][2] Always consult local, regional,
national, and international regulations to ensure full compliance, as disposal requirements can
vary.[3][4][5][6][7]

For spills, the area should be evacuated and ventilated.[1][2] The spilled material should be
collected as much as possible, using a wet sweeping compound or water to avoid creating
dust, and placed in a closed, approved container for transportation and disposal.[1][2][3]

Disposal Procedures for Ketac-Bond Components

The disposal approach for Ketac-Bond depends on whether the components (powder and
liquid) are mixed or unmixed.
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Unmixed Components:

o Ketac-Bond Powder: Unused or waste powder should not be disposed of in the sink.[5][6] It
should be collected and placed in a sealed container for disposal. For quantities less than
100 Ibs (50 kg), disposal in a sanitary landfill may be an option, but this should be verified
with local authorities.[8]

o Ketac-Bond Liquid: While some general glass ionomer cement SDSs suggest that the liquid
component may be acceptable for disposal into a sewer system with water, it is best practice
to consult the specific SDS for Ketac-Bond and local regulations.[5][6] To ensure
compliance, it is recommended to treat the liquid with the same disposal protocol as the
powder.

Mixed Components (Cured or Polymerized):

e Once the Ketac-Bond powder and liquid are mixed and have fully cured or polymerized, the
resulting solid material should be disposed of in a permitted industrial waste facility.[4]

Quantitative Data Summary

While the SDS for Ketac-Bond does not provide extensive quantitative data relevant to
disposal, the following table summarizes key information regarding its characteristics.
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Parameter Valuel/lnformation Source(s)
EPA Hazardous Waste
Not regulated [1][2]
Number (RCRA)
] N Stable under normal use
Chemical Stability - [1112]
conditions
Hazardous Polymerization Will not occur [11[2]
Incompatible Materials None known [1112]
Disposal of Powder Do not dispose into sink. [5][6]

Sink disposal may be
acceptable for some glass

Disposal of Liquid ionomer liquids, but [51[6]
professional disposal is

recommended.

Dispose of waste product in a
Primary Disposal Method permitted industrial waste [1112][3]
facility.

_ _ Incinerate in a permitted waste
Alternative Disposal Method o ) . [1][2]
incineration facility.

Experimental Protocols

The disposal procedures outlined in this document are based on the safety and regulatory
information provided in the manufacturer's Safety Data Sheets. No experimental protocols are
cited as the information is procedural.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ketac-
Bond.
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Unmixed Components
(Powder andlor Liquid)

Consult Local,
State, and Federal
Regulations.
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Caption: Decision workflow for the proper disposal of Ketac-Bond waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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